Cas no 1461625-51-3 (Mono-3-hydroxyisobutyl Phthalate >90%)

• Product Name: Mono-3-hydroxyisobutyl Phthalate >90%
• CAS No: 1461625-51-3
• MF: C₁₂H₁₄O₅
• MW: 238.236564159393
• CID: 2085171
• Update Time: 2025-11-07

Mono-3-hydroxyisobutyl Phthalate >90% Chemical and Physical Properties

Names and Identifiers

• Mono-3-hydroxyisobutyl Phthalate
• Mono-3-hydroxyisobutyl Phthalate >90%

• Inchi： 1S/C12H14O5/c1-8(6-13)7-17-12(16)10-5-3-2-4-9(10)11(14)15/h2-5,8,13H,6-7H2,1H3,(H,14,15)
• InChI Key： KNPIRZPXRXNICF-UHFFFAOYSA-N
• SMILES： C1(C(OCC(C)CO)=O)=CC=CC=C1C(O)=O

Additional information on Mono-3-hydroxyisobutyl Phthalate >90%

Mono-3-Hydroxyisobutyl Phthalate: A Comprehensive Overview

Mono-3-hydroxyisobutyl phthalate (CAS No. 1461625-51-3) is a specialized phthalate ester with unique chemical properties, making it a valuable compound in various industrial and research applications. This compound is primarily used as a plasticizer, offering enhanced flexibility and durability to polymeric materials. Its structure, which includes a phthalic acid backbone and a 3-hydroxyisobutyl group, contributes to its distinctive chemical behavior and functional properties.

Recent studies have highlighted the importance of understanding the environmental impact of phthalate esters like mono-3-hydroxyisobutyl phthalate. Researchers have focused on its biodegradation pathways and potential toxicity to aquatic organisms. For instance, a 2023 study published in Environmental Science & Technology demonstrated that mono-3-hydroxyisobutyl phthalate exhibits moderate biodegradability under aerobic conditions, which is a critical factor for its sustainable use in industrial applications.

In terms of applications, mono-3-hydroxyisobutyl phthalate has found significant use in the production of flexible PVC (polyvinyl chloride) products. Its ability to enhance the flexibility and impact resistance of PVC makes it an essential additive in manufacturing processes. Additionally, this compound is employed in adhesives, sealants, and coatings, where its rheological properties play a crucial role in product performance.

The synthesis of mono-3-hydroxyisobutyl phthalate involves a two-step process: first, the esterification of phthalic anhydride with 3-hydroxyisobutanol, followed by purification to achieve the desired purity level (>90%). The high purity ensures consistent performance across various applications and minimizes impurities that could negatively impact product quality.

From a regulatory perspective, mono-3-hydroxyisobutyl phthalate is subject to stringent safety standards to ensure its safe handling and use. Occupational exposure limits (OELs) have been established based on toxicological studies, which emphasize the importance of proper ventilation and personal protective equipment (PPE) during handling.

Looking ahead, advancements in green chemistry are expected to influence the production and application of mono-3-hydroxyisobutyl phthalate. Researchers are exploring bio-based alternatives and more sustainable synthesis methods to reduce the environmental footprint of this compound while maintaining its superior performance characteristics.